(E)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-3-(furan-3-yl)acrylamide

• IUPAC Name: (E)-3-(furan-3-yl)-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]prop-2-enamide
• InChI: InChI=1S/C17H15NO4S/c19-16(6-5-13-7-9-21-11-13)18-12-17(20,14-3-1-8-22-14)15-4-2-10-23-15/h1-11,20H,12H2,(H,18,19)/b6-5+
• InChI Key: DJHBNWRXHFYSPQ-AATRIKPKSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C=CC2=COC=C2)(C3=CC=CS3)O
• Isomeric SMILES: C1=COC(=C1)C(CNC(=O)/C=C/C2=COC=C2)(C3=CC=CS3)O
• Molecular Formula: C17H15NO4S
• Molecular Weight: 329.4 g/mol

Description

(E)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-3-(furan-3-yl)acrylamide is a chemical compound with potential applications in scientific research.

Scientific Research Applications

Stereoselective Synthesis

Compounds similar to the specified acrylamide derivative have been explored for their versatility in stereoselective synthesis. For example, the Diels–Alder adduct of ethyl (E)-3-nitroacrylate and furan has been used as a template for the synthesis of hydroxylated derivatives of 2-aminocyclohexanecarboxylic acid (ACHC), which are considered valuable building blocks for β-peptides (Masesane & Steel, 2004). This illustrates the compound's potential role in producing complex molecular architectures required in drug development and materials science.

Cyclization Reactions

Another area of interest is the transformation of N-substituted furan-2-, thiophene-2-, and cyclopropane-carboxamides under specific cyclization conditions to produce a variety of heterocyclic compounds (Mochalov et al., 2016). These reactions highlight the potential of furan and thiophene derivatives in synthesizing novel organic compounds with possible applications in pharmaceuticals and agrochemicals.

Electrochromic Materials

Thiophene dyes, including those structurally related to the specified compound, have shown promise in nonlinear optical limiting, beneficial for protecting human eyes and optical sensors (Anandan et al., 2018). This application is crucial in developing materials for photonic or optoelectronic devices, demonstrating the compound's relevance in materials science.

Antiviral Research

Furthermore, compounds with structural similarities have been identified as inhibitors against SARS coronavirus helicase, showcasing a potential therapeutic application (Lee et al., 2017). This indicates the broader applicability of such compounds in developing antiviral drugs.

Dye-Sensitized Solar Cells

Phenothiazine derivatives with furan linkers, similar in structural motifs to the specified compound, have been used in dye-sensitized solar cells, leading to significant improvements in solar energy-to-electricity conversion efficiency (Kim et al., 2011). This underscores the compound's potential utility in renewable energy technologies.